Cas no 2044713-31-5 (ethyl 4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylate)

• Product Name: ethyl 4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylate
• CAS No: 2044713-31-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD30476136
• CID: 5239006
• PubChem ID: 126817067
• Update Time: 2025-07-25

ethyl 4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine-4-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
• ethyl 4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylate

• MDL： MFCD30476136
• Inchi： 1S/C10H13NO3/c1-2-13-10(12)9-7-4-6-14-8(7)3-5-11-9/h4,6,9,11H,2-3,5H2,1H3
• InChI Key： SGGMHYHMJWTUHJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)NCCC2OC=CC1=2

Additional information on ethyl 4H,5H,6H,7H-furo3,2-cpyridine-4-carboxylate

Professional Introduction to Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate (CAS No. 2044713-31-5)

Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate, identified by its CAS number 2044713-31-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the heterocyclic class of molecules, featuring a fused ring system that combines a furan ring with a pyridine moiety. The structural uniqueness of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The< strong>ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate molecule exhibits a rich chemical profile that includes multiple reactive sites. The presence of the ester group at the 4-position of the furan ring and the pyridine nitrogen suggests potential for various chemical transformations and interactions with biological targets. These features have made it an attractive subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological potential. The< strong>furo[3,2-c]pyridine scaffold is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. Studies have shown that this fused ring system can contribute to favorable pharmacokinetic properties and improved binding affinity to biological receptors. The< strong>ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate derivative is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of< strong>Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate is its versatility in synthetic chemistry. The ester functionality provides a convenient handle for further derivatization, allowing researchers to modify the molecule's properties as needed. This flexibility has enabled the synthesis of a variety of analogs that have been tested for their biological activity. For instance, modifications at the 2-position of the furan ring or at the 5-position of the pyridine ring have led to compounds with enhanced potency and selectivity.

The< strong>CAS No. 2044713-31-5 designation ensures that researchers can reliably identify and obtain this compound for their studies. The systematic naming convention provides a clear and unambiguous description of the molecular structure, which is crucial for reproducibility in scientific research. This compound has been used in various laboratory settings to explore new synthetic pathways and to develop novel pharmaceutical agents.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of< strong>Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate. Molecular modeling studies have helped predict its interactions with biological targets and have provided insights into its potential pharmacological effects. These computational approaches are often combined with experimental data to accelerate the drug discovery process. The integration of computational methods with traditional wet chemistry has been instrumental in optimizing the synthesis and improving the yield of this compound.

In addition to its synthetic utility,< strong>Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate has shown promise in several preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For example, derivatives of this compound have been explored for their anti-inflammatory and anticancer activities. The ability to modify different parts of the molecule allows for fine-tuning its biological effects, making it a valuable tool in medicinal chemistry.

The< strong>furo[3,2-c]pyridine scaffold is particularly interesting because it mimics natural products that have been successfully used in medicine. Compounds based on this scaffold have demonstrated efficacy in treating various diseases due to their ability to interact with specific biological pathways. The< strong>Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate derivative is no exception and has been studied for its potential to modulate these pathways.

The ester group in< strong>Ethyl 4H,5H,6H,7H-furo[3,2-c]pyridine-4-carboxylate also plays a crucial role in determining its reactivity and stability. This functional group can undergo various transformations under different conditions，including hydrolysis、esterification、and transesterification。These reactions make it possible to generate a wide range of derivatives with different properties，which can be tailored for specific applications。

In conclusion，Ethyl 4 H ,5 H ,6 H ,7 H -furo [3 ,2 -c ] py rid ine -4 -car box yl ate ( CAS No .2044713 -31 -5 ) is a versatile organic compound with significant potential in pharmaceutical research。 Its unique structural features、synthetic flexibility、and biological activity make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to grow，compounds like this one will play an increasingly important role in developing new therapies。